2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C19H16FN5O3/c20-13-5-4-6-14(11-13)21-16(26)12-25-18(28)17(27)24-10-9-23(19(24)22-25)15-7-2-1-3-8-15/h1-8,11H,9-10,12H2,(H,21,26)
• InChI Key: RYANFCKURHGBDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C19H16FN5O3
• Molecular Weight: 381.4 g/mol

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H16FN5O3 and its molecular weight is 381.367. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(3-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(3-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Studies have synthesized and evaluated various derivatives of benzimidazole, benzoxazole, benzothiazole, and other heterocyclic compounds for their broad-spectrum antimicrobial activity against bacterial and fungal strains. These compounds were found to possess significant antimicrobial efficacy, highlighting their potential as templates for developing new antimicrobial agents (Padalkar et al., 2014).

Radioligand Development for Imaging

A novel series of compounds has been reported for their selective binding to the translocator protein (18 kDa), which is relevant in neuroinflammation and neurodegenerative diseases. Among these, specific derivatives have been designed for labeling with fluorine-18, facilitating their use in positron emission tomography (PET) imaging to study brain disorders (Dollé et al., 2008).

Anticancer Activity

The synthesis of novel heterocycles incorporating specific moieties has been pursued for their potential anticancer activities. These compounds are evaluated in vitro against various cancer cell lines, providing insights into their therapeutic potential and mechanisms of action. Such studies contribute to the development of new anticancer agents based on heterocyclic chemistries (Berest et al., 2011).